(1-Methylazepan-3-yl)methanamine
Overview
Description
“(1-Methylazepan-3-yl)methanamine” is a chemical compound with the CAS Number: 1556312-31-2 . It has a molecular weight of 142.24 and is a liquid at room temperature . It is used in various scientific research applications, particularly in the field of neuroscience.
Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C8H18N2/c1-10-5-3-2-4-8(6-9)7-10/h8H,2-7,9H2,1H3 . This indicates that it has a complex structure with multiple rings. The exact structure can be determined using this InChI code in a chemical drawing software.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 142.24 . The InChI Code is 1S/C8H18N2/c1-10-5-3-2-4-8(6-9)7-10/h8H,2-7,9H2,1H3 , which provides information about its molecular structure.Scientific Research Applications
Novel Anticancer Agents
(1-Methylazepan-3-yl)methanamine derivatives have been explored for their potential as novel anticancer agents. Specifically, a library of derivatives was synthesized and characterized, demonstrating potent growth inhibitory action against various human cancer cell lines at lower micromolar concentrations. One particular compound exhibited promising action by reducing prostate weight in prostate hyperplasia animal models and causing a significant decrease in the disruption of prostate tissues, indicating its potential as a lead molecule for treating prostatic hyperplasia (Panathur et al., 2013).
Antibacterial and Antifungal Activities
Several derivatives of this compound have been synthesized and evaluated for their antibacterial and antifungal activities. A series of compounds showed moderate to very good activities against pathogenic strains, indicating their potential in treating infections (Thomas et al., 2010).
Catalysts in Chemical Reactions
Compounds based on this compound have been used as catalysts in transfer hydrogenation reactions. These catalysts have shown excellent conversions and high turnover frequency values, indicating their efficiency and potential applications in various synthetic processes (Karabuğa et al., 2015).
Synthesis and Characterization of Novel Compounds
The synthesis and characterization of novel compounds containing the this compound moiety have been reported. These compounds have been successfully synthesized and characterized using various spectroscopic and analytical techniques, demonstrating their potential applications in different fields of chemistry and materials science (Younas et al., 2014).
Serotonin Receptor Agonists
Certain derivatives of this compound were designed as "biased agonists" of serotonin 5-HT1A receptors, displaying high receptor affinity and selectivity. These compounds demonstrated potent and efficacious antidepressant-like activity, highlighting their potential in developing new treatments for depression (Sniecikowska et al., 2019).
Safety and Hazards
“(1-Methylazepan-3-yl)methanamine” is classified as a dangerous substance. It has the hazard statements H227, H315, H318, H335 . This means it is a flammable solid, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding heat/sparks/open flames/hot surfaces and no smoking .
properties
IUPAC Name |
(1-methylazepan-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-10-5-3-2-4-8(6-9)7-10/h8H,2-7,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQVUZSSMFQVXJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCCC(C1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1556312-31-2 |
Source
|
| Record name | (1-methylazepan-3-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(Difluoromethyl)cyclopropyl]methanol](/img/structure/B1432627.png)
